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Compound of Interest

Compound Name: 2-Chlorothiobenzamide

Cat. No.: B097865

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Chlorothiobenzamide (CAS
number 15717-17-6), a key intermediate in synthetic organic chemistry. The document details
its chemical and physical properties, safe handling procedures, and primary applications.
Emphasis is placed on its role as a precursor in the synthesis of thiazole derivatives, a class of
compounds with significant interest in medicinal chemistry. Detailed, illustrative experimental
protocols for its synthesis via thionation and its subsequent use in the Hantzsch thiazole
synthesis are provided. While direct biological activity of 2-Chlorothiobenzamide is not widely
reported, its importance as a building block for potentially bioactive molecules is highlighted.

Chemical and Physical Properties

2-Chlorothiobenzamide is a yellow crystalline powder. Its key physical and chemical
properties are summarized in the table below for easy reference.
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Property Value Reference(s)
CAS Number 15717-17-6 [1]
Molecular Formula C7HeCINS [1]
Molecular Weight 171.65 g/mol [1]
Appearance Yellow powder [1]
Melting Point 63-69 °C [1]
Boiling Point 285 °C at 760 mmHg [1]
IUPAC Name & [1]

chlorobenzenecarbothioamide

2-Chlorobenzothioamide, o-
Synonyms _ _ [1]
Chlorothiobenzamide

SMILES C1=CC=C(C(=C1)C(=S)N)Cl  [2]

FLQYOORLPNYQEV-
InChl Key [1]
UHFFFAOYSA-N

Handling and Safety

Proper handling of 2-Chlorothiobenzamide is crucial to ensure laboratory safety. The
compound is classified with the following hazard statements: H302 (Harmful if swallowed),
H317 (May cause an allergic skin reaction), and H319 (Causes serious eye irritation). The
following table outlines the recommended precautionary measures.
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Precautionary Statement

Description

Avoid breathing

P261 .
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
- Contaminated work clothing should not be
allowed out of the workplace.
5280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a POISON CENTER or
P301 + P312 o
doctor/physician if you feel unwell.
IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.
If skin irritation or rash occurs: Get medical
P333 + P313 ) )
advice/attention.
If eye irritation persists: Get medical
P337 + P313 i )
advice/attention.
P363 Wash contaminated clothing before reuse.
Dispose of contents/container to an approved
P501

waste disposal plant.

Synthesis of 2-Chlorothiobenzamide

The most common laboratory-scale synthesis of 2-Chlorothiobenzamide involves the

thionation of the corresponding amide, 2-chlorobenzamide, using a thionating agent such as
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Lawesson's reagent.

2-Chlorobenzamide Lawesson's Reagent

Thionation

2-Chlorothiobenzamide Phosphorus-containing byproduct

2-Chlorothiobenzamide o-Haloketone

Condensation

2-(2-Chlorophenyl)-4-substituted-thiazole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chlorothiobenzamide
(CAS 15717-17-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097865#cas-number-15717-17-6-properties-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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